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Compound of Interest

Compound Name: Rivastigmine metabolite-d6

Cat. No.: B15560019

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical data and methodologies

associated with the Certificate of Analysis (CoA) for Rivastigmine Metabolite-d6. This

deuterated analog of the primary metabolite of Rivastigmine is a critical tool in pharmacokinetic

and metabolic studies, often utilized as an internal standard for quantitative analysis by mass

spectrometry.

Compound Information
Rivastigmine Metabolite-d6, also known as (S)-3-(1-(bis(methyl-d3)amino)ethyl)phenol or

NAP 226-90-d6, is the deuterated form of the decarbamylated metabolite of Rivastigmine. The

deuterium labeling provides a distinct mass signature, allowing for its differentiation from the

endogenous metabolite in biological samples.
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Identifier Value

Chemical Name (S)-3-(1-(bis(methyl-d3)amino)ethyl)phenol

Synonyms
NAP 226-90-d6, (S)-3-(1-(Dimethylamino-

d6)ethyl)phenol

CAS Number 1217706-31-4

Molecular Formula C₁₀H₉D₆NO

Molecular Weight 171.27 g/mol

Analytical Specifications and Data
The following table summarizes the typical analytical tests, specifications, and representative

results for a batch of Rivastigmine Metabolite-d6.
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Test Specification Result Method

Appearance
White to off-white

solid
Conforms Visual Inspection

Solubility
Soluble in Methanol,

DMSO, DMF
Conforms Visual Inspection

Identity by ¹H-NMR Conforms to structure Conforms
Nuclear Magnetic

Resonance

Identity by Mass

Spectrometry
Conforms to structure Conforms

Mass Spectrometry

(MS)

Chromatographic

Purity (HPLC)
≥98.0% 99.5%

High-Performance

Liquid

Chromatography

(HPLC)

Isotopic Purity (by

MS)

≥99% Deuterated

forms (d1-d6)
≥99% Mass Spectrometry

Residual Solvents
Meets USP <467>

requirements
Conforms

Gas Chromatography

(GC)

Optical Rotation Specific to lot
[α]²⁰D = -XX.X° (c=1,

Methanol)
Polarimetry

Storage Conditions
Store at 2-8 °C in a

well-closed container
- -

Retest Date
24 months from the

date of analysis
- -

Experimental Protocols
Detailed methodologies for the key analytical tests are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To confirm the chemical structure of Rivastigmine Metabolite-d6.
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Instrumentation: 400 MHz NMR Spectrometer.

Sample Preparation: The sample is dissolved in a suitable deuterated solvent, such as

Methanol-d4 or Chloroform-d.

Data Acquisition: A standard proton (¹H) NMR spectrum is acquired.

Expected Results: The resulting spectrum is compared to a reference spectrum or theoretical

chemical shifts. The absence of signals corresponding to the N,N-dimethyl protons and the

presence of other expected signals for the aromatic and ethyl groups confirm the identity and

the location of the deuterium labels.

Mass Spectrometry (MS)
Objective: To confirm the molecular weight and assess the isotopic purity of Rivastigmine
Metabolite-d6.

Instrumentation: High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap) coupled with

an appropriate ionization source (e.g., Electrospray Ionization - ESI).

Sample Preparation: The sample is dissolved in a suitable solvent (e.g., methanol or

acetonitrile) and infused directly or via liquid chromatography into the mass spectrometer.

Data Acquisition: Mass spectra are acquired in positive ion mode.

Expected Results: The spectrum should show a prominent ion corresponding to the

protonated molecule [M+H]⁺ at m/z 172.18. The isotopic distribution is analyzed to confirm

the high enrichment of the d6 species and the low abundance of d0 to d5 species.

High-Performance Liquid Chromatography (HPLC)
Objective: To determine the chromatographic purity of Rivastigmine Metabolite-d6.

Instrumentation: HPLC system with a UV detector.

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
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Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., 0.1% formic acid

in water) and an organic solvent (e.g., acetonitrile or methanol).[1]

Flow Rate: 1.0 mL/min.

Column Temperature: 30 °C.

Detection Wavelength: 218 nm.[2]

Injection Volume: 10 µL.

Sample Preparation: A solution of the sample is prepared in the mobile phase.

Data Analysis: The area of the main peak is compared to the total area of all peaks in the

chromatogram to calculate the purity.

Metabolic Pathway of Rivastigmine
Rivastigmine undergoes extensive metabolism, primarily through cholinesterase-mediated

hydrolysis, to its decarbamylated metabolite, NAP226-90. This process is not dependent on the

cytochrome P450 (CYP) enzyme system. The metabolite is then further conjugated before

renal excretion.

Rivastigmine Rivastigmine Metabolite
(NAP226-90)

Cholinesterase-mediated
hydrolysis Sulfate/Glucuronide

Conjugates
Conjugation Renal Excretion

Click to download full resolution via product page

Caption: Metabolic pathway of Rivastigmine to its primary metabolite and subsequent

excretion.

Experimental Workflow for Quantification using an
Internal Standard
Rivastigmine Metabolite-d6 is commonly used as an internal standard (IS) in bioanalytical

methods to quantify the unlabeled metabolite in plasma or other biological matrices. The

workflow for such an analysis is outlined below.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://akjournals.com/view/journals/1326/34/4/article-p437.xml
https://www.caymanchem.com/product/30124/nap-226-90
https://www.benchchem.com/product/b15560019/docs?utm_src=pdf-body-img#certificate-of-analysis-rivastigmine-metabolite-d6-a-technical-guide
https://www.benchchem.com/product/b15560019/docs?utm_src=pdf-body#certificate-of-analysis-rivastigmine-metabolite-d6-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560019?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

LC-MS/MS Analysis

Data Processing

Biological Sample
(e.g., Plasma)

Spike with
Rivastigmine Metabolite-d6 (IS)

Protein Precipitation &
Solid Phase Extraction

Liquid Chromatography
Separation

Tandem Mass Spectrometry
Detection (MRM)

Quantification
(Analyte/IS Ratio)

Click to download full resolution via product page

Caption: A typical bioanalytical workflow for the quantification of Rivastigmine metabolite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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